1-(1-Aminopropyl)-1-propylcyclopent-3-ene

• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• IUPAC Name: 1-(1-propylcyclopent-3-en-1-yl)propan-1-amine
• InChI: InChI=1S/C11H21N/c1-3-7-11(10(12)4-2)8-5-6-9-11/h5-6,10H,3-4,7-9,12H2,1-2H3
• InChI Key: HZFOWVFPHGEWFQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(CC=CC1)C(CC)N

Description

1-(1-Aminopropyl)-1-propylcyclopent-3-ene is a useful research compound. Its molecular formula is C11H21N and its molecular weight is 167.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-cyano-1-propylcyclopent-3-ene (62, 2.3 g, 16.9 mmol) was dissolved in toluene (15 mL) and ethyl magnesium bromide (11.2 mL, 33.7 mmol, 3M in ether) added. After stirring for 30 minutes at 90° C., the reaction mixture was cooled and added dropwise to ice cold methanol (66 mL), followed by sodium borohydride (638 mg, 17 mmol). The mixture was warmed to room temperature and stirred overnight. The white suspension was treated with sodium hydroxide solution (aqueous, 1M), filtered through celite and then extracted with dichloromethane/isopropanol (3:1). The filtrate was washed with dichloromethane. The organic phase was washed with brine, dried over sodium sulphate and evaporated to give 3.8 g of a yellow oil. This was taken up in dichloromethane and extracted twice with hydrochloric acid (2M). The aqueous layer was made basic with sodium hydroxide solution (6M) and extracted with dichloromethane. Evaporation gave 1.38 g of desired product as a yellow oil which was used without further purification.